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Compound of Interest

Compound Name: 3-Hydroxypropionitrile

Cat. No.: B137533

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides critical safety information and handling protocols for 3-
Hydroxypropionitrile (CAS No. 109-78-4), also known as ethylene cyanohydrin. Adherence to
these guidelines is essential to ensure a safe laboratory environment and mitigate potential
risks associated with the use of this versatile chemical intermediate.

Chemical Identification and Physical Properties

3-Hydroxypropionitrile is a clear, colorless to very slightly yellow liquid.[1][2] Itis a
combustible liquid that is miscible with water.[1][3][4]
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Property Value References
Molecular Formula C3H5NO [11[31[5]
Molecular Weight 71.08 g/mol [1]
Boiling Point 228 °C (442.4 °F) at 760 (115]

mmHg
Melting Point -46 °C (-50.8 °F) [1][5]
Flash Point 128 °C (262.4 °F) [1][5][6]
Autoignition Temperature 505 °C (941.0 °F) [1][6]
Density 1.0410 g/cm3 [1]
Vapor Pressure 0.1 mbar @ 20 °C [1][5]

Vapor Density

2.45 (Air = 1)

[1](7]

Solubility Miscible in water [1][4]
Clear, colorless to very slight

Appearance . [1][6]
yellow liquid

Odor Weak or none reported [11121171

Hazard Identification and GHS Classification

3-Hydroxypropionitrile is classified as a hazardous substance. The primary hazards include

skin and eye irritation, and potential for kidney damage upon repeated exposure.[1][6][8]
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Hazard GHS Classification  Signal Word Hazard Statement
) o ) H315: Causes skin

Skin Irritation Category 2 Warning L

irritation.[8]

o ] H319: Causes serious

Eye Irritation Category 2 Warning o

eye irritation.[8]

H373: May cause
Specific Target Organ damage to organs
Toxicity (Repeated Category 2 (Kidney) Warning (Kidneys) through

Exposure)

prolonged or repeated

exposure.[8][9]

Toxicological Data

Acute toxicity data indicates that 3-Hydroxypropionitrile has moderate to low toxicity via oral

and dermal routes.

Test Species Route Value References
LD50 Rat Oral 3200 mg/kg [31[5][6][10]
LD50 Mouse Oral 1800 mg/kg [6][11]
LD50 Rabbit Dermal 5 mL/kg [6]
LD50 Rabbit Dermal 5000 mg/kg [5][10][11]

] ] 500 mg
Draize Test Rabbit Eye [6]

(Moderate)

Experimental Protocols

The following are representative methodologies for key toxicological assessments, based on
OECD and EPA guidelines.

Acute Oral Toxicity (Representative OECD 423 Protocol)
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The Acute Toxic Class Method (OECD 423) is a stepwise procedure using a small number of
animals to classify a substance's oral toxicity.[1][11]

e Animal Selection: Healthy, young adult female rats are typically used.

e Housing and Fasting: Animals are housed in controlled conditions and fasted prior to dosing.

[2]

o Dose Administration: The substance is administered orally by gavage at one of the defined
starting dose levels (e.g., 5, 50, 300, or 2000 mg/kg).[11]

e Observation: Animals are observed for mortality and clinical signs of toxicity for up to 14
days.[2]

o Stepwise Procedure: The outcome of the first step determines the next dose level for a new
group of animals, progressively refining the toxicity estimate.[1]

Acute Dermal Toxicity (Representative OECD 402
Protocol)

This method assesses toxicity following a single dermal application.[12][13]
e Animal Selection: Adult rats, typically females, are used.
e Preparation: The day before the test, the fur is removed from the dorsal area of the trunk.

o Application: The test substance is applied uniformly over the shaved area (at least 10% of
the body surface) and held in place with a porous gauze dressing for 24 hours.[12][14]

o Observation: Animals are observed for signs of toxicity and mortality for at least 14 days.
Body weight is recorded weekly.[12]

¢ Necropsy: All animals are subjected to a gross necropsy at the end of the observation
period.[12]

Skin Irritation (Representative OECD 439 Protocol)
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This in vitro method uses a reconstructed human epidermis (RhE) model to assess skin
irritation potential.[6][7][15]

Tissue Preparation: Commercially available RhE models are equilibrated in a cell culture
incubator.[9]

o Application: The test substance is applied topically to the surface of the RhE tissue.[15]
o Exposure and Rinsing: After a defined exposure period, the substance is rinsed off.[9]

 Incubation: The tissues are incubated for a post-exposure period to allow for the
development of cytotoxic effects.[9]

 Viability Assessment: Cell viability is determined using a colorimetric assay (e.g., MTT). A
reduction in viability below a certain threshold indicates irritation potential.[7][15]

Eye Irritation (Representative OECD 405 Protocol)

This in vivo test evaluates the potential of a substance to cause eye irritation or corrosion.[16]
[17][18]

Animal Selection: Albino rabbits are typically used.[4]

o Application: A single dose of the test substance is applied into the conjunctival sac of one
eye. The other eye serves as a control.[4][17]

o Observation: The eyes are examined at specific intervals (e.g., 1, 24, 48, and 72 hours) after
application to score for corneal, iridial, and conjunctival effects.[4][17]

o Evaluation: The severity and reversibility of the ocular lesions are assessed to determine the
irritation potential.[4]

Safe Handling and Storage

Proper handling and storage procedures are critical to minimize exposure and ensure chemical
stability.
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e Ventilation: Use with adequate general or local exhaust ventilation to keep airborne
concentrations low.[1][6]

o Personal Hygiene: Wash hands thoroughly after handling. Remove and wash contaminated
clothing before reuse.[1][6]

e Avoid Contact: Avoid contact with eyes, skin, and clothing. Avoid ingestion and inhalation.[1]

[6]

» Storage: Store in a cool, dry, well-ventilated place. Keep containers tightly closed.[6][16]
Store separately from incompatible materials.[4][16]

Personal Protective Equipment (PPE)
The following PPE is recommended when handling 3-Hydroxypropionitrile:
o Eye Protection: Wear chemical splash goggles or safety glasses with side shields.[1][6][7]

o Skin Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber) and
protective clothing to prevent skin exposure.[1][5][6]

» Respiratory Protection: If ventilation is inadequate, wear a NIOSH/MSHA-approved
respirator.[1][6][7]
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Caption: Personal Protective Equipment (PPE) selection workflow for handling 3-
Hydroxypropionitrile.

First Aid Measures
Immediate and appropriate first aid is crucial in the event of exposure.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical aid.[1][6]

o Skin Contact: Flush skin with plenty of water for at least 15 minutes while removing
contaminated clothing and shoes. Get medical aid if irritation develops or persists.[1][6]

 Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth
and drink 2-4 cupfuls of milk or water. Get medical aid immediately.[1][6]

 Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give
artificial respiration. If breathing is difficult, give oxygen. Get medical aid.[1][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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